methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

• Molecular Formula: C8H6BrNO3
• Molecular Weight: 244.04 g/mol
• IUPAC Name: methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C8H6BrNO3/c1-12-8(11)6-5(9)7-4(10-6)2-3-13-7/h2-3,10H,1H3
• InChI Key: MNKSOBXLSSJMIF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(N1)C=CO2)Br

Description

Methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C8H6BrNO3 and its molecular weight is 244.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold solution (ice-water bath) of methyl 4H-furo[3,2-b]pyrrole-5-carboxylate (1.0 g, 6.05 mmol) in DCM (10 mL) was added TBAF (1.0 M in THF, 9.0 mL, 9.0 mmol) and NBS (1.5 g, 7.9 mmol). The resulting dark colored solution was stirred from 0° C. to rt overnight. The reaction mixture was diluted with 50 mL of CH2Cl2 and washed with water (100 mL) and brine (100 mL) and dried (Na2SO4). After filtration, the filtrate was concentrated by evaporation and the crude product was purified by silica gel chromatography (0-5% EtOAc/hexane) to afford a white solid. 1H NMR (400 MHz, CDCl3) δ (ppm) 8.84 (broad, 1H, NH), 7.54 (d, J=2.2 Hz, 1H), 6.48 (d, J=1.83 Hz, 1H), 3.92 (s, 3H) ppm; m+/z 244 (100%), 246 (100%).